Cas no 922555-80-4 (2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide)

• Product Name: 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide
• CAS No: 922555-80-4
• MF: C₂₂H₁₆N₂O₄S
• MW: 404.438444137573
• CID: 6397197
• PubChem ID: 135929502
• Update Time: 2025-07-01

2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide
• 2-(2H-1,3-benzodioxol-5-yl)-N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]acetamide
• F2300-0150
• AKOS024638185
• 2-(benzo[d][1,3]dioxol-5-yl)-N-(4-(benzo[d]thiazol-2-yl)-3-hydroxyphenyl)acetamide
• 2-(1,3-benzodioxol-5-yl)-N-[4-(1,3-benzothiazol-2-yl)-3-hydroxyphenyl]acetamide
• 922555-80-4
• MHXYEOYORZLWIZ-UHFFFAOYSA-N

• Inchi： 1S/C22H16N2O4S/c25-17-11-14(6-7-15(17)22-24-16-3-1-2-4-20(16)29-22)23-21(26)10-13-5-8-18-19(9-13)28-12-27-18/h1-9,11,24H,10,12H2,(H,23,26)/b22-15-
• InChI Key： MCWKHGAFXJYSSC-JCMHNJIXSA-N
• SMILES： C(NC1C=C/C(=C2\NC3=CC=CC=C3S\2)/C(=O)C=1)(=O)CC1=CC=C2OCOC2=C1

Computed Properties

• Exact Mass: 404.08307817g/mol
• Monoisotopic Mass: 404.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 109Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide

2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide (CAS No. 922555-80-4): A Comprehensive Overview

2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide (CAS No. 922555-80-4) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its systematic name, belongs to a class of molecules known for their biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide is characterized by a benzodioxole ring and a benzothiazole moiety, which are key functional groups that contribute to its unique properties. The benzodioxole ring is a six-membered ring with two oxygen atoms and one methylene bridge, while the benzothiazole moiety is a heterocyclic compound consisting of a benzene ring fused with a thiazole ring. These structural features are crucial for the compound's interactions with biological targets and its potential therapeutic effects.

The synthesis of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide involves several steps and requires precise control over reaction conditions to ensure high yield and purity. One common synthetic route involves the coupling of 3-hydroxyphenylacetic acid with 4-(1,3-benzothiazol-2-yl)aniline in the presence of a coupling agent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide (EDC) and 4-dimethylaminopyridine (DMAP). The resulting intermediate is then reacted with 2H-1,3-benzodioxole to form the final product. This synthetic method has been optimized to achieve high yields and purity, making it suitable for large-scale production.

Recent research has focused on the biological activities of 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-yl)-3-hydroxyphenylacetamide. Studies have shown that this compound exhibits potent anti-inflammatory and antioxidant properties. In vitro assays have demonstrated that it can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-alpha) in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to scavenge reactive oxygen species (ROS), thereby protecting cells from oxidative stress-induced damage.

Beyond its anti-inflammatory and antioxidant activities, 2-(2H-1,3-benzodioxol-5-yl)-N-4-(1,3-benzothiazol-2-y l)-3-hydroxyphenylacetamide has also shown promise in neuroprotective applications. Research conducted on animal models has indicated that this compound can reduce neuronal damage and improve cognitive function in models of neurodegenerative diseases such as Alzheimer's disease. The mechanism behind these effects is thought to involve the modulation of neuroinflammatory pathways and the enhancement of neurotrophic factor expression.

In the context of cancer research, 2-(2H-1,3-benzodioxol -5-y l)-N -4 -(1 , 3 -benzothiazo l - 2 -y l ) - 3 -hydroxyphen y lacetam ide has been investigated for its potential anticancer properties. Preclinical studies have shown that it can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. Furthermore, it has demonstrated synergistic effects when used in combination with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in cancer treatment.

The pharmacokinetic properties of 2 -( 2 H - 1 , 3 -benzodi ox ol - 5 -y l ) - N - 4 -( 1 , 3 -benzothiazo l - 2 -y l ) - 3 -hydroxyphen y lacetam ide have also been studied to assess its suitability for clinical use. Animal studies have shown that it exhibits good oral bioavailability and a favorable pharmacokinetic profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed throughout the body. It has a moderate half-life and is primarily metabolized by the liver before being excreted in urine and feces.

To further explore the therapeutic potential of 2 -( 2 H - 1 , 3 -benzodi ox ol - 5 -y l ) - N - 4 -( 1 , 3 -benzothiazo l - 2 -y l ) - 3 -hydroxyphen y lacetam ide, several clinical trials are currently underway. These trials aim to evaluate its safety and efficacy in treating various conditions such as inflammatory diseases, neurodegenerative disorders, and cancer. Preliminary results from phase I trials have shown promising outcomes with no significant adverse effects reported at therapeutic doses.

In conclusion, 2 -( 2 H - 1 , 3 -benzodi ox ol - 5 -y l ) - N - 4 -( 1 , 3 -benzothiazo l - 2-y l ) - 3-hydroxyphen y lacetam ide (CAS No. 922555-80-4) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure confers multiple biological activities, including anti-inflammatory, antioxidant, neuroprotective, and anticancer properties. Ongoing research continues to uncover new insights into its mechanisms of action and clinical utility. As more data becomes available from ongoing clinical trials, this compound may emerge as a valuable addition to the arsenal of drugs used to treat various diseases.